N-(furan-2-ylmethyl)-2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H15N3O3S2/c1-17-13(19)12-10(4-6-21-12)16-14(17)22-8-11(18)15-7-9-3-2-5-20-9/h2-3,5H,4,6-8H2,1H3,(H,15,18)
• InChI Key: UTCATRKPDMQNQO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(CCS2)N=C1SCC(=O)NCC3=CC=CO3
• Molecular Formula: C14H15N3O3S2
• Molecular Weight: 337.4 g/mol

Description

N-(furan-2-ylmethyl)-2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C14H15N3O3S2 and its molecular weight is 337.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

One notable study involves the synthesis of derivatives related to the given compound and evaluating their anticancer activity. The research demonstrated the preparation of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives through a reaction process involving chloroacetic acid, ethyl 3-aryl-2-bromopropanates, and acetylenedicarboxylic acid esters. These compounds, particularly 2-(5-R-benzyl-4-oxo-3-arylthiazolidin-2-ylidene)-2-cyano-N-(furan-2-ylmethyl)acetamides, showed potent and selective cytotoxic effects against CCRF-CEM and SR leukemia cell lines (Horishny, Arshad, & Matiychuk, 2021).

Molecular Structure Analysis

Further investigations into the molecular structure of related compounds have been conducted through crystallographic studies. For example, crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and similar compounds have been determined, revealing insights into their conformational dynamics and intra-molecular interactions. These studies aid in understanding the structural basis for the biological activity of these compounds (Subasri et al., 2016).

Chemical Synthesis and Biological Activity

The exploration of new synthetic pathways and the biological activity of related compounds also form a significant part of the research on this chemical. For instance, research into the synthesis of new pyrimidine selanyl derivatives has led to the development of a series of compounds with potential biological applications. This includes the study of their synthesis, chemical structure, and preliminary evaluations of biological activity (Alshahrani et al., 2018).